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Compound of Interest

Compound Name: AS2541019
CAS No.: 2098906-98-8
Cat. No.: B605611

Get Quote

. J

Status: Senior Application Scientist Verified Last Updated: February 9, 2026 Compound Class:
Selective, CNS-Penetrant P2X7 Receptor Antagonist

Executive Summary & Compound Profile

AS2541019 (also known in literature as JNJ-54175446) is a high-affinity, selective, and orally
bioavailable antagonist of the P2X7 receptor. Unlike earlier generations of P2X7 antagonists
(e.g., Brilliant Blue G), AS2541019 is designed to cross the blood-brain barrier (BBB), making it
a critical tool for studying neuroinflammation, major depressive disorder (MDD), and epilepsy.

Key Pharmacological Parameters
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Parameter Value | Description

P2X7 Receptor (Homotrimeric ATP-gated cation

Target
channel)
) Allosteric antagonism; prevents pore formation
Mechanism )
and cation flux
Human P2X7 Potency plC50: ~8.46 (approx. 3.5 nM) [1, 3]
Rat P2X7 Potency pIC50: ~8.81 (approx. 1.5 nM) [3]

High (CSF concentrations track plasma levels)

[2]

Brain Penetration

Solubility Low in water; High in DMSO

Reconstitution & Handling (The Foundation)

Issue: "My compound precipitated upon addition to the media.” Diagnosis: AS2541019 is highly
hydrophobic. Direct addition to aqueous buffers (PBS, media) without an intermediate solvent
will cause immediate precipitation, leading to erratic IC50 data.

Standard Protocol: Stock Preparation
e Solvent: Dissolve pure powder in 100% DMSO (Dimethyl sulfoxide).

o Target Stock Concentration: 10 mM or 20 mM.

o Vortex: Vortex vigorously for 30-60 seconds. If particles persist, sonicate in a water bath
for 5 minutes at room temperature.

o Storage: Aliquot into single-use vials (brown glass or amber tubes to protect from light).
o Temp: -20°C (stable for 6 months) or -80°C (stable for >1 year).

o Avoid: Repeated freeze-thaw cycles.

Working Solution (Assay Day)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b605611/docs?utm_src=pdf-body#technical-support-center-as2541019-jnj-54175446-experimental-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

¢ Serial Dilution: Perform all serial dilutions in 100% DMSO first.

o Intermediate Step: Dilute the DMSO stock 1:100 into the assay buffer immediately before
adding to cells.

o Example: 10 mM stock
100 uM in Buffer (1% DMSO).

o Final Concentration: Add this intermediate to your cell wells to achieve the final
pharmacologic concentration (e.g., 10 nM) and a final DMSO concentration of

0.1%.

In Vitro Functional Assays: P2X7 Inhibition

Context: The P2X7 receptor requires high concentrations of ATP (mM range) to activate the
large-pore formation mode, which allows dye uptake (e.g., YO-PRO-1). AS2541019 prevents
this pore opening.

Mechanism of Action Visualization
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Click to download full resolution via product page

Caption: AS2541019 acts as an allosteric antagonist, preventing the ATP-induced pore dilation
required for NLRP3 activation and dye uptake.

Protocol: YO-PRO-1 Dye Uptake Assay

Objective: Validate AS2541019 potency (IC50).
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e Cell Seeding: Use HEK293-hP2X7 or primed Microglia (e.g., BV-2). Seed at 50,000 cells/well
in a black-walled 96-well plate.

e Pre-incubation (Critical):

o Remove culture media. Wash with Low-Divalent Assay Buffer (PBS + 0.1% Glucose, no
Mg2+/Ca2+). Note: Mg2+ inhibits P2X7 naturally.

o Add AS2541019 (varying concentrations) in Assay Buffer.
o Incubate for 30 minutes at 37°C.
 Activation:
o Add YO-PRO-1 dye (final 1-2 pM).
o Add Agonist: BzZATP (more potent, use ~100-300 puM) or ATP (requires 3-5 mM).

e Readout: Measure fluorescence (Ex 485 / Em 530) every 2 minutes for 30 minutes.

Troubleshooting FAQ: In Vitro

Q: | see no inhibition, even at 1 uM.

e Al (Agonist Overload): Are you using >5 mM ATP? P2X7 antagonists can be competitive or
allosteric. If you saturate the receptor with massive ATP concentrations, you may shift the
IC50 rightward. Titrate your agonist to its EC80.

e A2 (Buffer Composition): Did you include Magnesium (Mg2+) in your buffer? Mg2+ is a
natural P2X7 blocker. If your background signal is low, your "control” wells might not be
activating, making inhibition impossible to detect. Use Mg2+-free buffer.

Q: My background fluorescence is too high.

o A: P2X7 is sensitive to shear stress. Washes must be gentle. Damaged cells take up YO-
PRO-1 non-specifically. Centrifuge plates at 500xg for 1 min before reading to settle debris.

In Vivo Administration Guide
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Context: AS2541019 is orally bioavailable. Unlike many chemical probes, it is designed for
systemic distribution and CNS entry.

Formulation Strategy

Vehicle: AS2541019 is not water-soluble.[1] Do not use Saline/PBS alone.

» Recommended Vehicle: 0.5% (w/v) Methylcellulose (400 cP) + 0.1% Tween 80 in distilled
water.

e Preparation:

o

Weigh AS2541019 powder.

[¢]

Add a small volume of Tween 80 and triturate to form a paste.

[¢]

Slowly add the 0.5% Methylcellulose solution while stirring/vortexing to create a uniform
suspension.

Note: It will not be a clear solution. It is a suspension. Shake well before gavage.

[¢]

Dosing Parameters

e Route: Oral Gavage (PO).
» Effective Dose Range (Rodent): 10 mg/kg to 30 mg/kg [2, 4].
e Pharmacokinetics:

o Tmax: ~1-2 hours.

o Half-life: Moderate (allows QD or BID dosing).

o Brain Penetration: Excellent. Expect CSF levels to be ~15-20% of unbound plasma levels,
which is sufficient for target engagement given the nanomolar potency [2].

Troubleshooting Decision Tree
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Problem Encountered

Precipitation in Media? No Inhibition (In Vitro) No Effect (In Vivo)

Check Vehicle.
Use 0.5% Methylcellulose
(Suspension).

l l

Dilute DMSO stock Pre-incubation time? Check Species Strain.

into buffer immediately Must be >20 mins C57BL/6 mice have
before use. ' lower P2X7 function?

Check Stock Solvent. Check Agonist Conc.
Must be 100% DMSO. Is ATP > 5mM?

Click to download full resolution via product page

Caption: Diagnostic flowchart for resolving common stability and efficacy issues with
AS2541019.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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